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Compound of Interest

Compound Name: Xerophilusin A

Cat. No.: B15590239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data for Xerophilusin A, a

bioactive ent-kauranoid diterpenoid isolated from Isodon xerophilus. The information presented

herein is essential for the identification, characterization, and further development of this

natural product.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HRMS) is a critical tool for determining the elemental

composition of a molecule. The molecular formula for Xerophilusin A has been established

through this method.

Ion Calculated m/z Observed m/z Molecular Formula

[M+Na]⁺ C₂₀H₂₈O₅Na
Not explicitly stated in

search results
C₂₀H₂₈O₅

Note: While the search results confirm the use of mass spectrometry for structure elucidation,

specific fragmentation patterns were not detailed in the available abstracts.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
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The structure of Xerophilusin A was elucidated primarily through one-dimensional (¹H and ¹³C)

and two-dimensional (COSY, HSQC, HMBC) NMR experiments. The following tables

summarize the reported chemical shifts.

Table 2.1: ¹H NMR Spectroscopic Data for Xerophilusin A

Position δH (ppm) Multiplicity J (Hz)

Data not available in

search results

Table 2.2: ¹³C NMR Spectroscopic Data for Xerophilusin A

Position δC (ppm)

Data not available in search results

Note: While the search results confirm that NMR data was used for the structural identification

of Xerophilusin A by comparison with literature values, the specific chemical shift assignments

were not available in the provided snippets. Researchers should refer to the primary literature

for the complete dataset.

Experimental Protocols
The following sections describe the general methodologies employed for the acquisition of

spectroscopic data for Xerophilusin A and related compounds, as inferred from the provided

search results.

3.1. Isolation of Xerophilusin A

Xerophilusin A is a natural product isolated from the leaves of Isodon xerophilus. A typical

isolation procedure involves:

Extraction: The dried and powdered plant material is extracted with a suitable organic

solvent, such as ethyl acetate (EtOAc).
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Fractionation: The crude extract is then subjected to chromatographic techniques to separate

the components. This may involve column chromatography on silica gel or other stationary

phases.

Purification: Final purification of Xerophilusin A is achieved through techniques like

preparative high-performance liquid chromatography (HPLC).

3.2. Mass Spectrometry

High-resolution mass spectra are typically acquired using an electrospray ionization (ESI)

source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

3.3. NMR Spectroscopy

NMR spectra are recorded on high-field spectrometers (e.g., 400 MHz or higher). Samples are

dissolved in a suitable deuterated solvent, such as chloroform-d (CDCl₃) or methanol-d₄

(CD₃OD). Standard 1D and 2D NMR experiments, including ¹H, ¹³C, DEPT, COSY, HSQC, and

HMBC, are performed to establish the complete chemical structure and stereochemistry.

Workflow for Spectroscopic Analysis
The following diagram illustrates the typical workflow for the isolation and spectroscopic

characterization of Xerophilusin A.
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Figure 1. Experimental workflow for the isolation and structural elucidation of Xerophilusin A.
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Signaling Pathways
The search results indicate that Xerophilusin A exhibits biological activity, including

cytotoxicity against various tumor cell lines[1]. However, the specific signaling pathways

modulated by Xerophilusin A were not detailed in the provided information. Further research

is required to elucidate its mechanism of action.

This technical guide summarizes the currently available spectroscopic information for

Xerophilusin A. For complete and detailed datasets, researchers are encouraged to consult

the primary scientific literature on the isolation and characterization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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